Cas no 372096-56-5 (3-Amino-N-(p-tolyl)benzenesulfonamide)

• Product Name: 3-Amino-N-(p-tolyl)benzenesulfonamide
• CAS No: 372096-56-5
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• MDL: MFCD09736859
• CID: 854050
• PubChem ID: 16790084
• Update Time: 2025-04-19

3-Amino-N-(p-tolyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(p-tolyl)benzenesulfonamide
• 3-Amino-N-(4-methylphenyl)benzenesulfonamide
• Benzenesulfonamide, 3-amino-N-(4-methylphenyl)-
• ACMC-209irg
• AG-C-57663
• AGN-PC-0165XZ
• ANW-28586
• MolPort-004-307-264
• SureCN7131571
• XPA09656
• DB-424568
• 3-Amino-N-(4-methylphenyl)benzene-1-sulfonamide
• SCHEMBL7131571
• BS-28406
• SB81542
• 372096-56-5
• MFCD09736859
• DTXSID40588539
• AKOS000142182

• MDL： MFCD09736859
• Inchi： 1S/C13H14N2O2S/c1-10-5-7-12(8-6-10)15-18(16,17)13-4-2-3-11(14)9-13/h2-9,15H,14H2,1H3
• InChI Key： KRJUKEJXSNPJKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 262.07800
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.57000
• LogP: 4.11300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides